Cas no 1660-04-4 (1-(1-adamantyl)ethanone)

• Product Name: 1-(1-adamantyl)ethanone
• CAS No: 1660-04-4
• MF: C₁₂H₁₈O
• MW: 178.270723819733
• MDL: MFCD00074739
• CID: 41745
• PubChem ID: 123126
• Update Time: 2025-04-18

1-(1-adamantyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-Acetyladamantane
• methyl tricyclo(3.3.1.13,7)dec-1-yl ketone
• N-Benzyl-3-carboethoxy-4-piperidone hydrochloride
• 1-Adamantane Methyl Ketone
• 1-(1-Adamantyl)ethan-1-one
• 1-Adamantyl methyl ketone
• Methyl 1-Adamantyl Ketone
• Methyl 1-mdamantyl ketone
• 1-Acetyl-tricyclo[3.3.1.1(3,7)]decane
• AKOS BC-0482
• IFLAB-BB F1928-0002
• TIMTEC-BB SBB008487
• Adamantanemethylketone
• Adamantyl Metyl Ketone
• 1-(1-ADAMANTYL)ETHANONE
• Adamantyl methyl ketone
• OTAVA-BB BB0111370099
• LABOTEST-BB LT00007823
• 1-adamantylmethylketone
• 1-(adamantan-1-yl)ethan-1-one
• acetyladamantane
• 1-Adamantan-1-yl-ethanone
• 1-(adamantan-1-yl)ethanone
• 1-((3r,5r,7r)-adamantan-1-yl)ethan-1-one
• DACIGVIOAFXPHW-UHFFFAOYSA-N
• 1-Adamantylmethyl ketone (1-Acetyladamantane)
• Ethano
• Acetyldamantane
• adamantan-1-yl-ethan-1-one
• Tricyclo[3.3.1.13.7]decan-1-acetyl
• NS00025431
• MFCD00074739
• Methyl adamantyl-1 ketone
• 1-Adamantyl methyl ketone, 99%
• EN300-16795
• FT-0633741
• InChI=1/C12H18O/c1-8(13)12-5-9-2-10(6-12)4-11(3-9)7-12/h9-11H,2-7H2,1H3
• SY023641
• AKOS000423113
• EINECS 216-761-9
• AKOS005146501
• Ethanone,1-tricyclo[3.3.1.13,7]dec-1-yl-
• Ethanone, 1-tricyclo[3.3.1.13,7]dec-1-yl-
• Ethanone, 1-tricyclo[3.3.1.13,7]decyl-
• SCHEMBL19757635
• VU0494587-1
• DTXSID60168059
• DACIGVIOAFXPHW-CDECOKDKSA-N
• Methyl adamantyl ketone
• SCHEMBL159994
• AS-9177
• AC-11126
• F1928-0002
• AM84568
• 1660-04-4
• Ethanone, 1-tricyclo[3.3.1.1<3,7>dec-1-yl-
• DACIGVIOAFXPHW-UHFFFAOYSA-
• Ethanone, 1-tricyclo[3.3.1.1(3,7)-]dec-1-yl-
• CS-0063144
• AKOS000121013
• Ethanone, 1-tricyclo(3.3.1.13,7)dec-1-yl-
• 1-Acetyl-adamantane
• Ketone, 1-adamantyl methyl
• 1-(tricyclo[3.3.1.13,7]dec-1-yl)ethanone
• adamantan-1-yl methyl ketone
• W-107929
• A1571
• 1-(1-Adamantyl)ethanone; 1-(Adamantan-1-yl)ethan-1-one; Adamantyl Methyl Ketone; Methyl adamantyl ketone; Methyl 1-adamantyl ketone
• 1-(tricyclo[3.3.1.1~3,7~]dec-1-yl)ethanone
• STK387539
• AE-641/00182047
• Methyl tricyclo[3.3.1.13,7]dec-1-yl ketone
• DTXCID4090550
• 216-761-9
• 1-(1-adamantyl)ethanone

• MDL： MFCD00074739
• Inchi： 1S/C12H18O/c1-8(13)12-5-9-2-10(6-12)4-11(3-9)7-12/h9-11H,2-7H2,1H3
• InChI Key： DACIGVIOAFXPHW-UHFFFAOYSA-N
• SMILES： O=C(C)C12CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 178.13600
• Monoisotopic Mass: 178.135765
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.5
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: White crystalline powder.
• Density: 0.9172 (rough estimate)
• Melting Point: 53-55 °C (lit.)
• Boiling Point: 262.3°C at 760 mmHg
• Flash Point: Fahrenheit: 226.4 ° f < br / > Celsius: 108 ° C < br / >
• Refractive Index: 1.5050 (estimate)
• Water Partition Coefficient: Soluble in methanol- very faint turbidity. Insoluble in water.
• PSA: 17.07000
• LogP: 2.79180
• Solubility: Insoluble in water.

1-(1-adamantyl)ethanone Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R36/37/38
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

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